Cas no 6972-37-8 (nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester)

• Product Name: nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
• CAS No: 6972-37-8
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 862873
• PubChem ID: 247449
• Update Time: 2025-04-19

nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
• ethyl 4,6-dimethyl-5-nitro-2-oxo-1H-pyridine-3-carboxylate
• 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-3-pyridinecarboxylic acid, ethyl ester
• AC1L6KAH
• AC1Q63LI
• AG-J-03051
• AR-1I9038
• CTK5D1075
• ethyl 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylate
• Ethyl-4,6-dimethyl-2-hydroxy-5-nitro-nicotinat
• NSC61977
• NSC-61977
• Ethyl 2-hydroxy-4,6-dimethyl-5-nitronicotinate
• REVEROMYCINA
• DTXSID60289571
• 6972-37-8

• Inchi： 1S/C10H12N2O5/c1-4-17-10(14)7-5(2)8(12(15)16)6(3)11-9(7)13/h4H2,1-3H3,(H,11,13)
• InChI Key： CSKMQCJKNCPERC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC(C)=C(C=1C)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 240.07466
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.54